Rubidium ion

Specification

• CAS No.: 22537-38-8
• Molecular Formula: Rb+
• Molecular Weight: 85.468 g/mol
• IUPAC Name: rubidium(1+)
• Standard InChI: InChI=1S/Rb/q+1
• Standard InChI Key: NCCSSGKUIKYAJD-UHFFFAOYSA-N
• SMILES: [Rb+]
• Canonical SMILES: [Rb+]
• Melting Point: 39°C

Introduction

Electronic Configuration and Quantum Properties

Electronic Structure

The rubidium ion (Rb+) possesses a distinctive electronic configuration that defines its behavior in chemical systems. When rubidium loses its valence electron, it transitions from the configuration [Kr]5s¹ to simply [Kr], adopting the stable electronic structure of krypton. This electronic arrangement explains the ion's stability and various observable properties.

The complete electronic configuration of the Rb+ ion is:
1s²2s²2p⁶3s²3p⁶4s²3d¹⁰4p⁶

This configuration is identical to several other species with the same number of electrons, including As³⁻, Se²⁻, Br⁻, Kr, Sr²⁺, Y³⁺, Zr⁴⁺, and Tc⁷⁺. This electronic similarity can lead to interesting parallels in certain chemical behaviors, particularly in crystallographic contexts.

Quantum Properties

The quantum numbers of the rubidium ion provide insight into its electronic behavior at the atomic level. For Rb+, the quantum numbers are defined by the configuration of electrons before the removal of the 5s electron. The quantum numbers are N = 4, L = 1, Mₗ = 1, and Mₛ = -½. These parameters describe the energy level, orbital shape, orbital orientation, and spin direction of the outermost electrons prior to ionization.

Physical Data and Properties

The physical properties of rubidium ions are closely related to the element's position in the periodic table and its electronic structure. As shown in the table below, rubidium ions have specific characteristics that influence their behavior in various contexts:

Property	Value
Atomic Number	37
Atomic Weight	85.4678
Oxidation State	+1
Ionic Radius	148 pm
Electronegativity (Pauling)	0.82
First Ionization Energy	403 kJ/mol
Electron Configuration	[Kr]

The relatively large ionic radius of Rb+ influences its behavior in solutions and crystal structures, while its low first ionization energy (403 kJ/mol) explains the readiness with which metallic rubidium forms ions.

Chemical Properties of Rubidium Ion

Coordination Chemistry

In coordination chemistry, Rb+ tends to form compounds with high coordination numbers due to its large ionic radius. This property allows the ion to accommodate multiple ligands or anions in its coordination sphere. The bonds formed by rubidium ions are predominantly ionic in nature, with minimal covalent character, reflecting the large electronegativity difference between rubidium and most anions.

Reactions Involving Rubidium Ion

Formation of Rubidium Ions

Rubidium ions form through several reaction pathways, the most straightforward being the direct oxidation of metallic rubidium. The extremely reactive nature of metallic rubidium means that ion formation occurs readily upon exposure to various substances:

Reaction with Water

When metallic rubidium contacts water, a violent reaction ensues, producing rubidium hydroxide (RbOH) and hydrogen gas:

2Rb(s) + 2H₂O(l) → 2Rb⁺(aq) + 2OH⁻(aq) + H₂(g)

This reaction is highly exothermic and proceeds so rapidly that it can shatter glass containers. The intensity of this reaction exceeds that of potassium but is less than that of cesium, following the trend of increasing reactivity down Group 1 of the periodic table.

Reaction with Acids

Rubidium metal dissolves readily in dilute acids, such as sulfuric acid, generating rubidium ions and hydrogen gas:

2Rb(s) + H₂SO₄(aq) → 2Rb⁺(aq) + SO₄²⁻(aq) + H₂(g)

This reaction also proceeds vigorously due to the high reactivity of metallic rubidium.

Reactions of Compounds Containing Rubidium Ions

Compounds containing rubidium ions engage in various reactions typical of ionic substances:

Precipitation Reactions

Rubidium ions form precipitates with several anions, including perchlorate (ClO₄⁻), tetraphenylborate (BPh₄⁻), and hexachloroplatinate (PtCl₆²⁻). These precipitation reactions are sometimes used in analytical chemistry for the identification or separation of rubidium from solution.

Complex Formation

Although less prone to complex formation than transition metal ions, rubidium ions can form complexes with crown ethers and cryptands, which are macrocyclic compounds capable of selectively binding alkali metal ions. These interactions are important in phase-transfer catalysis and ion-selective electrode technologies.

Applications and Uses

Scientific and Industrial Applications

Rubidium ions find application in various scientific and industrial contexts, leveraging their unique properties:

Ion Engines

Due to their ease of ionization, rubidium compounds have potential applications in ion engines for space vehicles. Although caesium is somewhat more efficient for this purpose, rubidium remains a viable alternative.

Vacuum Tube Technology

Rubidium is used as a "getter" in vacuum tubes, where it helps maintain the vacuum by chemically binding residual gas molecules. The ion-forming capability of rubidium is crucial to this application.

Photocell Components

The photosensitive nature of rubidium makes its compounds useful in photocell applications, where incident light can trigger electron transfer processes.

Special Glasses

Rubidium compounds are incorporated into the manufacture of specialized glasses with particular optical or electronic properties.

Ionic Conductors

Certain rubidium compounds demonstrate exceptional ionic conductivity. For example, RbAg₄I₅ has the highest room-temperature conductivity of any known ionic crystal, comparable to that of dilute sulfuric acid. This property suggests potential applications in thin-film batteries and other energy-related technologies.

Recent Research Findings

Breakthrough in Oxide-Ion Conductors

One of the most significant recent developments involving rubidium ions is the discovery of a rare rubidium-containing oxide-ion conductor, Rb₅BiMo₄O₁₆, with exceptionally high conductivity. Researchers at the Institute of Science Tokyo identified this compound through computational screening followed by experimental verification.

The superior performance of this material stems from several factors:

• Low activation energy for ion transport

• Large free volume within the crystal structure

• Tetrahedral motion of the oxide ions

The stability of this rubidium-containing conductor under various conditions makes it promising for applications in solid oxide fuel cells (SOFCs) and other clean energy technologies. These fuel cells can operate on diverse fuels beyond hydrogen, including natural gas, biogas, and certain liquid hydrocarbons, making them particularly valuable during the transition to a hydrogen economy.

The discovery highlights the continuing importance of rubidium ions in advancing materials science and energy technology. The unique properties of rubidium as an alkali metal contribute to the distinctive behavior of this oxide-ion conductor, offering new pathways for research and development in clean energy applications.